molecular formula C11H14N2O2 B14822777 3-(Aminomethyl)-2-cyclopropoxybenzamide

3-(Aminomethyl)-2-cyclopropoxybenzamide

Cat. No.: B14822777
M. Wt: 206.24 g/mol
InChI Key: IYAUHJNPGLQHAV-UHFFFAOYSA-N
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Description

3-(Aminomethyl)-2-cyclopropoxybenzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the 2-position and an aminomethyl group at the 3-position of the benzene ring. Benzamide derivatives are often explored for their bioactivity, including enzyme inhibition or receptor modulation, due to their hydrogen-bonding capabilities and structural flexibility . The cyclopropoxy group may enhance metabolic stability compared to larger alkoxy substituents, while the aminomethyl side chain could facilitate interactions with biological targets .

Properties

Molecular Formula

C11H14N2O2

Molecular Weight

206.24 g/mol

IUPAC Name

3-(aminomethyl)-2-cyclopropyloxybenzamide

InChI

InChI=1S/C11H14N2O2/c12-6-7-2-1-3-9(11(13)14)10(7)15-8-4-5-8/h1-3,8H,4-6,12H2,(H2,13,14)

InChI Key

IYAUHJNPGLQHAV-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=CC=C2C(=O)N)CN

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(Aminomethyl)-2-cyclopropoxybenzamide typically involves the following steps:

    Formation of the Benzamide Core: The benzamide core can be synthesized by reacting 2-cyclopropoxybenzoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with ammonia to yield 2-cyclopropoxybenzamide.

    Introduction of the Aminomethyl Group: The aminomethyl group can be introduced via a Mannich reaction, where 2-cyclopropoxybenzamide is reacted with formaldehyde and ammonium chloride to form 3-(Aminomethyl)-2-cyclopropoxybenzamide.

Industrial Production Methods: Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Types of Reactions:

    Oxidation: The aminomethyl group can undergo oxidation to form the corresponding imine or nitrile.

    Reduction: The benzamide core can be reduced to the corresponding amine.

    Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

    Substitution: Common nucleophiles for substitution reactions include amines and thiols.

Major Products:

    Oxidation: Formation of imines or nitriles.

    Reduction: Formation of amines.

    Substitution: Formation of substituted benzamides.

Scientific Research Applications

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential as a ligand in biochemical assays.

    Medicine: Explored for its potential therapeutic properties, including as an anti-inflammatory or anticancer agent.

    Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 3-(Aminomethyl)-2-cyclopropoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The aminomethyl group can form hydrogen bonds with target proteins, while the cyclopropoxy group can enhance binding affinity through hydrophobic interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural analogs include 2-aminobenzamides, 3-(aminomethyl)pyridine, and pregabalin. Key differences in properties, applications, and safety profiles are outlined below.

Structural and Functional Group Analysis

Compound Key Functional Groups Molecular Formula Molecular Weight
3-(Aminomethyl)-2-cyclopropoxybenzamide Benzamide, cyclopropoxy, aminomethyl C₁₁H₁₄N₂O₂ 206.24 g/mol*
2-Aminobenzamides (general class) Benzamide, amino group Varies Varies
3-(Aminomethyl)pyridine Pyridine, aminomethyl C₆H₈N₂ 108.14 g/mol
Pregabalin Gamma-aminobutyric acid (GABA) analog C₈H₁₇NO₂ 159.23 g/mol

Pharmacological and Toxicological Profiles

Key Research Findings

  • Cyclopropoxy Substituents : Compounds with cyclopropoxy groups often demonstrate improved metabolic stability compared to ethoxy or methoxy analogs, as smaller ring systems resist oxidative degradation .
  • Aminomethyl Pyridine Hazards: 3-(Aminomethyl)pyridine’s severe dermal toxicity underscores the importance of protective handling in industrial settings, contrasting with the safer profile of benzamide derivatives like pregabalin .
  • Therapeutic Potential: While pregabalin’s clinical success highlights the relevance of aminomethyl-containing compounds, 3-(Aminomethyl)-2-cyclopropoxybenzamide’s unique structure may warrant exploration for neurological or anti-inflammatory applications .

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